Cas no 76541-44-1 (3-(difluoromethyl)pyridine)

3-(difluoromethyl)pyridine Properties

Names and Identifiers

• Pyridine,3-(difluoromethyl)-
• 3-(Difluoromethyl)pyridine
• FT-0679688
• NS00059752
• MFCD11226584
• FS-4901
• CS-0054294
• InChI=1/C6H5F2N/c7-6(8)5-2-1-3-9-4-5/h1-4,6
• AKOS005255587
• EN300-7354336
• pyridine, 3-(difluoromethyl)-
• HKRKGTFBASUFRO-UHFFFAOYSA-N
• EINECS 278-487-6
• 3-(Difluoromethyl)pyridine, 97%
• SCHEMBL6631520
• DTXSID30997893
• 3-(Difluoromethyl)pyridine stabilized over potassium carbonate
• NUTKYCUMSGJMHT-UHFFFAOYSA-N
• 76541-44-1
• CHEMBL5171407
• AB64034
• DTXCID501424890
• STL554820
• BBL101026
• G29875
• +Expand

• MDL： MFCD11226584
• InChIKey： HKRKGTFBASUFRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5F2N/c7-6(8)5-2-1-3-9-4-5/h1-4,6H
• SMILES： C1=CC(=CN=C1)C(F)F

Computed Properties

• Exact Mass: 129.039006
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.039006
• Heavy Atom Count: 9
• Complexity: 85.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 2.01920
• PSA: 12.89000
• Refractive Index: n20/D 1.462
• Boiling Point: 42℃/6mm
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Density: 1.242 g/mL at 25 °C